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Experimental Validation of SCHOOL Peptides in NSCLC

The following table summarizes the key experimental findings from a foundational study on the SCHOOL

peptide GF9 in NSCLC models [1].

Key Quantitative

Aspect Experimental Model Reported Outcome
Results
In Vitro Signaling  J774A.1 murine macrophage N/A (Mechanistic Specific silencing of
Silencing cell line confirmation) TREM-1-mediated
signaling [1].
In Vivo Tumor H292 & A549 human NSCLC Significant delay in Confirmed antitumor
Growth xenografts in nude mice tumor growth activity [1].

Suppression

Cytokine In vitro and in vivo (xenograft &
Production sepsis models) Substantial
Impact decrease in pro-inflammatory

cytokines (TNF-a, IL-6) [1].
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Aspect

Survival Benefit

Experimental Model

LPS-induced septic shock in

Key Quantitative
Results

Increased survival

Reported Outcome

Confirmed protective

(Septic Shock mice from 5-10% (control)  effect [1].

Model) to 70-80% (treated)

Peptide Delivery Macrophage-targeted Increased peptide Improved

Enhancement lipoprotein-mimicking half-life and dosage pharmacokinetic
nanoparticles (Pep-dHDL, Pep-  efficacy profile [1].

sHDL)

Detailed Experimental Protocols

To aid in the evaluation and potential replication of these findings, here is a detailed breakdown of the core

methodologies used in the validation studies [1].

o Peptide Synthesis & Design

o Peptide Sequence: The TREM-1-specific inhibitory peptide GF9 (sequence: GLLSKSLVF)
corresponds to residues 213-221 of the human TREM-1 chain.

o Control Peptide: A control peptide, GF9-G (sequence: GLLSGSLVF), was used to ensure
observed effects were sequence-specific.

o Source: All synthetic peptides were ordered from a commercial supplier (New England Peptide,
Gardner, MA).

o Nanoparticle Synthesis for Targeted Delivery

o Discoidal HDL (Pep-dHDL): Synthesized with a molar ratio of 65:25:3:1 for
DMPC:DMPG:Peptide:Apolipoprotein A-1. Lipids were dried, dispersed in PBS, and then mixed
with the peptide and apo A-l solution, followed by incubation.

o Spherical HDL (Pep-sHDL): Created using a sodium cholate dialysis procedure with a molar
ratio of 125:6:2:3:1:210 for egg-PC:cholesterol:cholesteryl oleate:peptide:apo A-l:sodium
cholate.

e In Vitro Validation Assays

o Cell Line: The murine macrophage cell line J774A.1 was utilized.
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o Signaling Assays: TREM-1 signaling silencing was demonstrated through measurements of
downstream effects, such as a substantial decrease in the production of pro-inflammatory
cytokines (TNF-q, IL-6).

¢ In Vivo Efficacy Models

o NSCLC Xenograft Models: Female nude mice were subcutaneously injected with human
NSCLC cell lines (H292 and A549) to establish tumors. Peptide inhibitors, in free or
nanoparticle-encapsulated form, were administered to evaluate their effect on tumor growth.

o Sepsis Model: LPS-induced septic shock was modeled in mice to assess the peptide's effect

on survival and cytokine storm.

Mechanism of Action and Signaling Pathway

The SCHOOL peptide GF9 was designed based on the SCHOOL (Signaling Chain HOmo-
Oligomerization) model of immune signaling. Its mechanism is ligand-independent, meaning it does not

require knowledge of or interaction with TREM-1's natural ligand [1].

The diagram below illustrates the proposed mechanism by which the SCHOOL peptide GF9 inhibits TREM-
1 signaling in macrophages, leading to suppressed tumor growth in NSCLC.
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Interpretation and Research Context

e Current Research Status: The data presented here is from a foundational preclinical study [1]. As of
the latest search results, there is no indication that this specific SCHOOL peptide has advanced into
clinical trials for NSCLC. The broader field of peptide therapeutics for lung cancer is actively exploring
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other targets, such as TROP-2 [2], and various peptide-based strategies like vaccines, drug
conjugates, and inhibitors [3] [4].

o Safety and Immunogenicity Profile: The study reported that the SCHOOL peptide inhibitors were
non-toxic and non-immunogenic in the tested models, a crucial positive finding for further
development [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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